Cas no 1804464-74-1 (4-Bromo-2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 4-Bromo-2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1804464-74-1
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4861333
• Update Time: 2025-08-04

4-Bromo-2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5NO/c1-16-4-2-3(9)5(8(12,13)14)6(15-4)7(10)11/h2,7H,1H3
• InChI Key： DQZVXQJZJXRKEX-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(F)F)C=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Additional information on 4-Bromo-2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine

Introduction to 4-Bromo-2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1804464-74-1)

4-Bromo-2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804464-74-1, possesses a unique structural framework characterized by a pyridine core substituted with bromine, difluoromethyl, methoxy, and trifluoromethyl groups. The strategic arrangement of these substituents imparts distinct chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The compound’s molecular structure, featuring a pyridine ring with multiple fluorinated and brominated substituents, contributes to its high reactivity and versatility in organic synthesis. The presence of electron-withdrawing groups such as the trifluoromethyl and difluoromethyl moieties enhances its potential as a building block for the development of novel therapeutic agents. In particular, the bromine atom provides a handle for further functionalization via cross-coupling reactions, which are widely employed in the construction of complex drug molecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug design. Compounds like 4-Bromo-2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine are being explored for their ability to modulate enzyme activity and interact with biological targets with high specificity. For instance, studies have demonstrated that fluorinated pyridines can improve metabolic stability and binding affinity in small molecule drugs. The methoxy group in this compound also plays a crucial role in fine-tuning its pharmacokinetic properties, making it an attractive candidate for further investigation.

In the realm of drug discovery, 4-Bromo-2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine has been utilized as a key intermediate in the synthesis of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases. The combination of bromine and fluorine substituents allows for facile introduction of additional functional groups, enabling the creation of diverse chemical libraries for high-throughput screening. This flexibility has made it a preferred choice for medicinal chemists seeking to develop next-generation pharmaceuticals.

The compound’s unique electronic properties are also of interest in materials science. Fluorinated heterocycles have been shown to exhibit enhanced photophysical characteristics, making them suitable for applications in optoelectronic devices and luminescent materials. While primarily studied in academic and industrial research settings, the potential applications of 4-Bromo-2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine extend beyond pharmaceuticals into fields such as organic electronics and advanced material engineering.

Current research efforts are focused on optimizing synthetic routes to produce 4-Bromo-2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine with higher yields and purity. Advances in catalytic methods have enabled more efficient transformations, reducing the environmental impact of its production. Additionally, computational studies are being conducted to predict its behavior in biological systems, aiding in the rational design of derivatives with improved therapeutic profiles.

The safety profile of 4-Bromo-2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine is another critical area of investigation. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety during synthesis and handling. Researchers are also exploring green chemistry alternatives to minimize waste and reduce energy consumption in its production process.

Looking ahead, the future prospects for 4-Bromo-2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine are promising. As drug discovery continues to evolve, this compound is expected to play an increasingly important role in the development of innovative therapies targeting complex diseases. Its structural versatility and functional adaptability make it a cornerstone molecule in modern medicinal chemistry, driving progress across multiple scientific disciplines.